
Hydrochlorothiazide-d2: A Technical Overview of
its Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrochlorothiazide-d2

Cat. No.: B602472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural features of Hydrochlorothiazide-d2, a deuterated analog of the widely used diuretic

and antihypertensive agent, Hydrochlorothiazide. The incorporation of deuterium isotopes

makes this compound an invaluable tool in various analytical and research applications,

particularly in pharmacokinetic and metabolic studies.

Chemical and Physical Properties
Hydrochlorothiazide-d2 is a stable, isotopically labeled form of Hydrochlorothiazide where

two hydrogen atoms at the 3-position of the benzothiadiazine ring are replaced with deuterium.

This substitution results in a higher molecular weight compared to the parent compound, which

is crucial for its use as an internal standard in mass spectrometry-based analyses.[1][2]

The key chemical and physical properties of Hydrochlorothiazide-d2 are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name

6-chloro-3,3-dideuterio-1,1-

dioxo-2,4-dihydro-1λ⁶,2,4-

benzothiadiazine-7-

sulfonamide

[3][4]

CAS Number 1219798-89-6 [3][4][5]

Molecular Formula C₇H₆D₂ClN₃O₄S₂ [2][4][5]

Molecular Weight 299.75 g/mol [4][5]

Exact Mass 298.9770293 Da [3]

Appearance White to off-white solid [6]

Purity
>95% (HPLC), ≥99%

deuterated forms (d₁-d₂)
[4][7]

Solubility

Soluble in water, DMSO

(Slightly), and Methanol

(Slightly)

[7][8]

Storage Temperature -20°C [4][6]

SMILES
[2H]C1(NC2=CC(=C(C=C2S(=

O)(=O)N1)S(=O)(=O)N)Cl)[2H]
[3]

InChI

InChI=1S/C7H8ClN3O4S2/c8-

4-1-5-7(2-

6(4)16(9,12)13)17(14,15)11-3-

10-5/h1-2,10-11H,3H2,

(H2,9,12,13)/i3D2

[3][4]

Chemical Structure
The foundational structure of Hydrochlorothiazide-d2 is the benzothiadiazine ring system.

The key feature is the presence of two deuterium atoms at the C3 position, which provides the

isotopic signature for this molecule.

Caption: 2D chemical structure of Hydrochlorothiazide-d2.
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Experimental Protocols
Hydrochlorothiazide-d2 is primarily utilized as an internal standard for the quantification of

Hydrochlorothiazide in biological matrices and pharmaceutical formulations using mass

spectrometry-based methods such as Liquid Chromatography-Mass Spectrometry (LC-MS) or

Gas Chromatography-Mass Spectrometry (GC-MS).[2][6] Its utility stems from the fact that it

co-elutes with the unlabeled analyte and exhibits similar ionization efficiency, but is

distinguishable by its higher mass-to-charge ratio (m/z).

General Protocol for Quantitative Analysis by LC-MS
A typical experimental workflow for the use of Hydrochlorothiazide-d2 as an internal standard

is outlined below.

Preparation of Standard Solutions:

Prepare a stock solution of Hydrochlorothiazide-d2 in a suitable organic solvent (e.g.,

methanol).

Prepare a series of calibration standards by spiking known concentrations of unlabeled

Hydrochlorothiazide into the matrix of interest (e.g., plasma, urine).

Add a fixed concentration of the Hydrochlorothiazide-d2 internal standard solution to all

calibration standards, quality control samples, and unknown samples.

Sample Preparation:

Perform protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove

interferences from the biological matrix.

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS Analysis:

Inject the prepared samples onto a suitable HPLC column (e.g., C18 reversed-phase).[9]

[10]
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Use a mobile phase gradient to achieve chromatographic separation of

Hydrochlorothiazide and its deuterated internal standard from other matrix components.

[10]

Detect the analytes using a mass spectrometer operating in Multiple Reaction Monitoring

(MRM) mode. Monitor specific precursor-to-product ion transitions for both

Hydrochlorothiazide and Hydrochlorothiazide-d2.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the

calibration standards.

Determine the concentration of Hydrochlorothiazide in the unknown samples by

interpolating their peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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